Cas no 477567-89-8 (ethyl 5-4-(2,5-dioxopyrrolidin-1-yl)benzamido-3-methylthiophene-2-carboxylate)

• Product Name: ethyl 5-4-(2,5-dioxopyrrolidin-1-yl)benzamido-3-methylthiophene-2-carboxylate
• CAS No: 477567-89-8
• MF: C₁₉H₁₈N₂O₅S
• MW: 386.421623706818
• CID: 6318775
• PubChem ID: 3658459
• Update Time: 2025-05-26

ethyl 5-4-(2,5-dioxopyrrolidin-1-yl)benzamido-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-4-(2,5-dioxopyrrolidin-1-yl)benzamido-3-methylthiophene-2-carboxylate
• ethyl 5-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-3-methylthiophene-2-carboxylate
• 477567-89-8
• AKOS024601569
• ethyl 5-[[4-(2,5-dioxopyrrolidin-1-yl)benzoyl]amino]-3-methylthiophene-2-carboxylate
• ethyl 5-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)-3-methylthiophene-2-carboxylate
• F0882-0814
• Oprea1_470559

• Inchi： 1S/C19H18N2O5S/c1-3-26-19(25)17-11(2)10-14(27-17)20-18(24)12-4-6-13(7-5-12)21-15(22)8-9-16(21)23/h4-7,10H,3,8-9H2,1-2H3,(H,20,24)
• InChI Key： TZSHZAJBCWPJOV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C=C1NC(C1C=CC(=CC=1)N1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 386.09364285g/mol
• Monoisotopic Mass: 386.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 121Ų

Additional information on ethyl 5-4-(2,5-dioxopyrrolidin-1-yl)benzamido-3-methylthiophene-2-carboxylate

Professional Introduction to Ethyl 5-4-(2,5-dioxopyrrolidin-1-yl)benzamido-3-methylthiophene-2-carboxylate (CAS No. 477567-89-8)

Ethyl 5-4-(2,5-dioxopyrrolidin-1-yl)benzamido-3-methylthiophene-2-carboxylate (CAS No. 477567-89-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. The presence of multiple functional groups, including amide, ester, and thiophene moieties, makes it a versatile molecule with potential applications in various therapeutic areas.

Thename keywords of this compound provide valuable insights into its chemical composition and potential biological activities. Thelong-tail keyword, specifically the moiety 4-(2,5-dioxopyrrolidin-1-yl)benzamide, suggests a connection to dioxopyrrolidine derivatives, which have been extensively studied for their pharmacological properties. Dioxopyrrolidine scaffolds are known for their ability to modulate biological pathways, making them attractive for the design of novel therapeutic agents.

Thestructure of ethyl 5-4-(2,5-dioxopyrrolidin-1-yl)benzamido-3-methylthiophene-2-carboxylate incorporates a thiophene ring, which is a common feature in many bioactive molecules. Thiophene derivatives are renowned for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of the benzamide group further enhances the compound's potential as a pharmacological entity by introducing additional hydrogen bonding capabilities and increasing its solubility in polar environments.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with potential therapeutic applications. TheCAS number 477567-89-8 identifies this specific compound as a unique entity within this growing class of molecules. Studies have shown that compounds containing dioxopyrrolidine and thiophene moieties can exhibit significant biological activity. For instance, derivatives of these scaffolds have been investigated for their ability to interact with various biological targets, including enzymes and receptors involved in disease pathways.

TheEthyl 5-4-(2,5-dioxopyrrolidin-1-yl)benzamido-3-methylthiophene-2-carboxylate has been synthesized through multi-step organic reactions that showcase the expertise of modern synthetic chemistry. The synthesis involves the careful manipulation of functional groups to achieve the desired molecular architecture. This process highlights the importance of precision and innovation in pharmaceutical chemistry, where even minor structural modifications can significantly impact biological activity.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both an ester and an amide group provides multiple points for further chemical modification. This flexibility allows chemists to explore various structural modifications aimed at optimizing pharmacokinetic properties or enhancing target specificity. Such modifications are crucial for developing drugs that are both effective and safe for clinical use.

TheCAS number 477567-89-8 serves as a unique identifier for this compound in scientific literature and databases. This standardized numbering system ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The use of CAS numbers is essential for maintaining consistency and clarity in chemical communication, particularly in collaborative research efforts where precise identification is paramount.

In conclusion, ethyl 5-4-(2,5-dioxopyrrolidin-1-yl)benzamido-3-methylthiophene-2-carboxylate represents a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable candidate for further exploration in drug discovery. As our understanding of biological pathways continues to expand, compounds like this one will play a crucial role in the development of novel therapeutic agents that address unmet medical needs.